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Compound of Interest

Compound Name: 08:0 PE

Cat. No.: B15550729 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

08:0 Phosphatidylethanolamine (PE), also known as 1,2-dioctanoyl-sn-glycero-3-

phosphoethanolamine. Adherence to these procedures is critical for maintaining laboratory

safety and ensuring environmental compliance.

Immediate Safety and Handling Information
According to the Safety Data Sheet (SDS) provided by primary suppliers, 08:0 PE is not

classified as a hazardous substance or mixture. However, it is imperative to handle all

laboratory chemicals with care and to follow standard laboratory safety protocols. While not

considered hazardous, improper disposal can still contribute to environmental waste.

Key Handling Precautions:

Wear appropriate personal protective equipment (PPE), including laboratory coats, safety

glasses, and gloves.

Avoid inhalation of the powder form by handling it in a well-ventilated area or under a fume

hood.

In case of contact with eyes or skin, rinse thoroughly with water.
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For detailed handling and storage information, always refer to the manufacturer's Safety

Data Sheet.

Quantitative Data
The following table summarizes key quantitative data for 08:0 PE.

Property Value

Molecular Formula C₂₁H₄₂NO₈P

Molecular Weight 467.53 g/mol

Physical State Solid (Powder)

Storage Temperature -20°C

Purity >99%

Step-by-Step Disposal Procedures
Even though 08:0 PE is not classified as hazardous, it is crucial to follow a systematic disposal

process to ensure compliance with institutional and local regulations.

Step 1: Waste Identification and Classification

While the manufacturer's SDS indicates that 08:0 PE is non-hazardous, it is best practice to

confirm this with your institution's Environmental Health and Safety (EHS) department. Local

regulations may have specific requirements for the disposal of laboratory chemicals, regardless

of their hazard classification.

Step 2: Waste Segregation

Proper segregation of waste is fundamental to safe and efficient disposal.

Solid 08:0 PE Waste: Collect unused or expired 08:0 PE powder in a designated, sealed,

and clearly labeled waste container. Do not mix it with other chemical waste unless explicitly

permitted by your EHS department.
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Contaminated Labware: Dispose of items such as weigh boats, pipette tips, and gloves that

have come into contact with 08:0 PE in a designated solid waste container.

Liquid Solutions: If 08:0 PE is dissolved in a solvent, the disposal procedure is dictated by

the hazards of the solvent. This mixed waste must be treated as hazardous if the solvent is

hazardous. Collect these solutions in a designated liquid waste container, ensuring it is

properly labeled with all components.

Step 3: Container Management

Use containers that are compatible with the chemical waste. For solid 08:0 PE, a sealed

plastic bag or a screw-top container is suitable.

Label all waste containers clearly with "Non-Hazardous Waste: 08:0

Phosphatidylethanolamine" (or as directed by your EHS). If in a solvent, list all chemical

components and their approximate concentrations.

Keep waste containers closed except when adding waste.

Step 4: Disposal of Empty Containers

Properly cleaned empty containers of 08:0 PE can often be disposed of as regular laboratory

glass or plastic waste.

Triple Rinse: Rinse the empty container with a suitable solvent (e.g., water or an organic

solvent in which 08:0 PE is soluble) three times.[1]

Collect Rinsate: The first rinsate should be collected and disposed of as chemical waste, as

it will contain residual 08:0 PE.[1] Subsequent rinses may be permissible for drain disposal if

the solvent is non-hazardous and allowed by local regulations. Always check with your EHS.

Deface Label: Completely remove or deface the original product label to avoid confusion.[1]

Dispose: Dispose of the clean, defaced container in the appropriate recycling or general

waste stream for your laboratory.[2]

Step 5: Final Disposal
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Non-Hazardous Solid Waste: Once the container for solid 08:0 PE waste is full, arrange for

its disposal through your institution's waste management program. This may involve placing

it in a specific collection area for non-hazardous laboratory waste.

Solvent-Based Waste: If 08:0 PE is in a hazardous solvent, the mixture must be disposed of

as hazardous waste. Contact your EHS department to arrange for a hazardous waste

pickup.

Crucial Step: Consult Your Institutional EHS

The procedures outlined above are general best practices. Always consult with your institution's

Environmental Health and Safety (EHS) department for specific guidance on chemical waste

disposal. They will be familiar with federal, state, and local regulations and can provide

institution-specific protocols.

Experimental Protocol: Preparation of Liposomes
with 08:0 PE
This protocol describes a common experimental workflow for the preparation of small

unilamellar vesicles (SUVs) incorporating 08:0 PE using the thin-film hydration and extrusion

method.

Materials:

08:0 PE (1,2-dioctanoyl-sn-glycero-3-phosphoethanolamine)

Other desired lipids (e.g., 1,2-dioleoyl-sn-glycero-3-phosphocholine - DOPC)

Chloroform

Hydration buffer (e.g., phosphate-buffered saline - PBS)

Round-bottom flask

Rotary evaporator

Nitrogen gas stream
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Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Heating block or water bath

Procedure:

Lipid Dissolution: Dissolve 08:0 PE and any other lipids in chloroform in the round-bottom

flask to the desired molar ratio.

Thin Film Formation: Remove the chloroform using a rotary evaporator to form a thin lipid

film on the inner surface of the flask. Alternatively, for small volumes, the solvent can be

evaporated under a gentle stream of nitrogen.

Drying: Place the flask under high vacuum for at least 2 hours to remove any residual

solvent.

Hydration: Add the hydration buffer to the flask. The temperature of the buffer should be

above the phase transition temperature of the lipids.

Vortexing: Vortex the flask to disperse the lipid film, resulting in the formation of multilamellar

vesicles (MLVs).

Extrusion: Load the MLV suspension into an extruder that has been fitted with a

polycarbonate membrane of the desired pore size (e.g., 100 nm).

Vesicle Sizing: Pass the lipid suspension through the extruder multiple times (typically 11-21

passes) to form unilamellar vesicles of a uniform size.

Characterization: Characterize the resulting liposomes for size and concentration using

techniques such as dynamic light scattering (DLS).

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the preparation of liposomes containing 08:0
PE.
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1. Lipid Dissolution
(08:0 PE + other lipids in Chloroform)

2. Thin Film Formation
(Rotary Evaporation or Nitrogen Stream)

3. Drying
(High Vacuum)

4. Hydration
(Add Buffer)

5. MLV Formation
(Vortexing)

6. Extrusion
(Pass through membrane)

7. SUV Formation
(Uniform Liposomes)

8. Characterization
(e.g., DLS)

Click to download full resolution via product page

Caption: Workflow for 08:0 PE Liposome Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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